Cas no 2228095-63-2 (2-amino-2-(3-bromo-5-nitrophenyl)acetic acid)

• Product Name: 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid
• CAS No: 2228095-63-2
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 6141610
• PubChem ID: 165692875
• Update Time: 2025-05-26

2-amino-2-(3-bromo-5-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid
• 2228095-63-2
• EN300-1905123

• Inchi： 1S/C8H7BrN2O4/c9-5-1-4(7(10)8(12)13)2-6(3-5)11(14)15/h1-3,7H,10H2,(H,12,13)
• InChI Key： WEOKEJTVVZKCHG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.95892g/mol
• Monoisotopic Mass: 273.95892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid

Comprehensive Overview of 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid (CAS No. 2228095-63-2)

2-amino-2-(3-bromo-5-nitrophenyl)acetic acid (CAS No. 2228095-63-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a nitrophenylacetic acid derivative, is characterized by the presence of both amino and nitro functional groups, which make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel enzyme inhibitors and biologically active molecules.

The molecular structure of 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid includes a bromine substituent at the 3-position and a nitro group at the 5-position of the phenyl ring, which significantly influences its reactivity and interaction with other molecules. This configuration makes it a promising candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be used to train machine learning models for predicting molecular behavior.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid?" The synthesis typically involves multi-step organic reactions, including bromination, nitration, and amino acid coupling. Researchers often optimize these processes to improve yield and purity, which is critical for applications in high-throughput screening and preclinical studies. Additionally, the compound's solubility and stability under various conditions are topics of interest, as these properties determine its suitability for further development.

In the context of green chemistry, there is growing demand for sustainable methods to produce compounds like 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid. Scientists are exploring catalyst-free reactions and biodegradable solvents to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly synthesis, which is a hot topic among researchers and policymakers. The compound's potential role in bioconjugation and proteomics research also makes it relevant to cutting-edge fields like precision medicine and targeted drug delivery.

Another area of interest is the compound's spectroscopic characterization. Techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy are commonly used to confirm its structure and purity. These analytical methods are essential for quality control in both academic and industrial settings. Furthermore, the compound's crystallographic data can provide insights into its molecular packing and intermolecular interactions, which are valuable for designing new materials with tailored properties.

As the pharmaceutical industry continues to focus on personalized therapeutics, compounds like 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid are likely to play a pivotal role. Its versatility as a building block for peptide mimetics and small-molecule drugs makes it a subject of ongoing research. For instance, it could be used to develop anticancer agents or anti-inflammatory drugs, addressing some of the most pressing health challenges today. The compound's patent landscape and regulatory status are also topics of frequent inquiry, particularly for companies looking to commercialize new chemical entities.

In summary, 2-amino-2-(3-bromo-5-nitrophenyl)acetic acid (CAS No. 2228095-63-2) is a multifaceted compound with broad applications in drug discovery, materials science, and analytical chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring molecular design and chemical biology. With advancements in AI-assisted research and sustainable chemistry, the compound's significance is expected to grow, offering new opportunities for innovation in science and technology.